Cas no 392323-81-8 (N-{3-cyano-4H,5H,6H-cyclopenta[b]thiophen-2-yl}-4-[(3,5-dimethylpiperidin-1-yl)sulfonyl]benzamide)

• Product Name: N-{3-cyano-4H,5H,6H-cyclopenta[b]thiophen-2-yl}-4-[(3,5-dimethylpiperidin-1-yl)sulfonyl]benzamide
• CAS No: 392323-81-8
• MF: C₂₂H₂₅N₃O₃S₂
• MW: 443.582202672958
• CID: 5892033
• PubChem ID: 4134387
• Update Time: 2025-10-28

N-{3-cyano-4H,5H,6H-cyclopenta[b]thiophen-2-yl}-4-[(3,5-dimethylpiperidin-1-yl)sulfonyl]benzamide Chemical and Physical Properties

Names and Identifiers

• N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-4-((3,5-dimethylpiperidin-1-yl)sulfonyl)benzamide
• Benzamide, N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thien-2-yl)-4-[(3,5-dimethyl-1-piperidinyl)sulfonyl]-
• 392323-81-8
• Oprea1_515156
• N-{3-cyano-4H,5H,6H-cyclopenta[b]thiophen-2-yl}-4-[(3,5-dimethylpiperidin-1-yl)sulfonyl]benzamide
• SR-01000442294
• AKOS024577701
• N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzamide
• F0440-0265
• SR-01000442294-1

• Inchi： 1S/C22H25N3O3S2/c1-14-10-15(2)13-25(12-14)30(27,28)17-8-6-16(7-9-17)21(26)24-22-19(11-23)18-4-3-5-20(18)29-22/h6-9,14-15H,3-5,10,12-13H2,1-2H3,(H,24,26)
• InChI Key： SCQPIHUOOMHNIW-UHFFFAOYSA-N
• SMILES： C(NC1SC2CCCC=2C=1C#N)(=O)C1=CC=C(S(N2CC(C)CC(C)C2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 443.13373402g/mol
• Monoisotopic Mass: 443.13373402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 784
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 127Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• pka: 11.46±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-{3-cyano-4H,5H,6H-cyclopenta[b]thiophen-2-yl}-4-[(3,5-dimethylpiperidin-1-yl)sulfonyl]benzamide

N-{3-Cyano-4H,5H,6H-Cyclopenta[b]Thiophen-2-Yl}-4-[(3,5-Dimethylpiperidin-1-Yl)Sulfonyl]Benzamide: A Comprehensive Overview

The compound with CAS No. 392323-81-8, commonly referred to as N-{3-cyano-4H,5H,6H-cyclopenta[b]thiophen-2-yl}-4-[(3,5-dimethylpiperidin-1-yl)sulfonyl]benzamide, is a highly specialized organic molecule with unique structural and functional properties. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its intricate molecular architecture and potential applications. The cyclopenta[b]thiophene core of the molecule is particularly notable for its aromaticity and electronic properties, which contribute to its reactivity and stability.

Recent studies have highlighted the importance of sulfonamide groups in medicinal chemistry, as they are known to enhance the bioavailability and pharmacokinetic properties of drugs. In this compound, the sulfonyl group attached to the benzamide moiety plays a crucial role in modulating the molecule's interactions with biological systems. Researchers have explored the potential of this compound as a lead molecule in drug discovery programs targeting various therapeutic areas, including cancer and inflammation.

The synthesis of N-{3-cyano-4H,5H,6H-cyclopenta[b]thiophen-2-yl}-4-[(3,5-dimethylpiperidin-1-yl)sulfonyl]benzamide involves a multi-step process that combines principles from heterocyclic chemistry and sulfonamide synthesis. The incorporation of the cyano group into the cyclopenta[b]thiophene ring enhances the molecule's electron-withdrawing properties, making it an attractive candidate for applications in optoelectronic materials. Recent advancements in catalytic methods have enabled more efficient syntheses of such complex molecules, reducing production costs and improving scalability.

In terms of applications, this compound has shown promise in both academic and industrial settings. Its unique combination of aromaticity, electron-withdrawing groups, and sulfonamide functionality makes it a versatile building block for constructing advanced materials. For instance, researchers have investigated its use in designing novel semiconductors for organic electronics. The ability to tune the electronic properties of this compound through subtle structural modifications has opened new avenues for material scientists.

From a pharmacological perspective, the compound's interaction with biological systems is an area of active research. Preclinical studies have demonstrated that it exhibits moderate activity against certain enzymes associated with inflammatory pathways. This suggests that further optimization could yield compounds with therapeutic potential. Additionally, its stability under physiological conditions makes it a viable candidate for drug delivery systems.

The integration of computational chemistry tools has significantly advanced our understanding of this compound's behavior at the molecular level. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns. These findings have been instrumental in guiding experimental efforts aimed at optimizing its properties for specific applications.

In conclusion, N-{3-cyano-4H,5H,6H-cyclopenta[b]thiophen-2-yl}-4-[(3,5-dimethylpiperidin-1-yl)sulfonyl]benzamide represents a fascinating example of how complex molecular architectures can be harnessed for diverse purposes. Its unique combination of structural features positions it as a valuable asset in both academic research and industrial applications. As ongoing studies continue to uncover new aspects of its properties and potential uses, this compound is likely to remain a focal point in the field of organic chemistry for years to come.